Cas no 2680828-86-6 (({2-(tert-butoxy)carbonyl-5-oxaspiro3.4octan-6-yl}methyl)carbamic acid)

• Product Name: ({2-(tert-butoxy)carbonyl-5-oxaspiro3.4octan-6-yl}methyl)carbamic acid
• CAS No: 2680828-86-6
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 5635217
• PubChem ID: 165917316
• Update Time: 2025-07-09

({2-(tert-butoxy)carbonyl-5-oxaspiro3.4octan-6-yl}methyl)carbamic acid Chemical and Physical Properties

Names and Identifiers

• ({2-[(tert-butoxy)carbonyl]-5-oxaspiro[3.4]octan-6-yl}methyl)carbamic acid
• EN300-28287033
• 2680828-86-6
• ({2-(tert-butoxy)carbonyl-5-oxaspiro3.4octan-6-yl}methyl)carbamic acid

• Inchi： 1S/C14H23NO5/c1-13(2,3)20-11(16)9-6-14(7-9)5-4-10(19-14)8-15-12(17)18/h9-10,15H,4-8H2,1-3H3,(H,17,18)
• InChI Key： QIZJEMCYHBBJIJ-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)O)CCC21CC(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9Ų

Additional information on ({2-(tert-butoxy)carbonyl-5-oxaspiro3.4octan-6-yl}methyl)carbamic acid

Professional Introduction to Compound with CAS No. 2680828-86-6 and Product Name: ({2-(tert-butoxy)carbonyl-5-oxaspiro3.4octan-6-yl}methyl)carbamic acid

This compound, identified by the CAS number 2680828-86-6, is a sophisticated organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. The product name, ({2-(tert-butoxy)carbonyl-5-oxaspiro3.4octan-6-yl}methyl)carbamic acid, provides detailed insights into its chemical composition and functional groups, which are critical for understanding its potential applications and interactions.

The molecular structure of this compound features a spirocyclic backbone, which is a key feature that contributes to its distinct chemical properties. Spirocyclic compounds are known for their stability and unique reactivity, making them valuable candidates for drug development. The presence of the tert-butoxy group in the molecule enhances its stability and protects reactive sites, which is particularly useful in synthetic chemistry and pharmaceutical applications.

One of the most intriguing aspects of this compound is its potential role in the synthesis of biologically active molecules. The 5-oxaspiro3.4octan-6-yl moiety is a complex functional group that can interact with various biological targets, making it a promising scaffold for drug discovery. Recent research has shown that spirocyclic compounds can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

In the context of current research, this compound has been explored for its potential in developing novel therapeutic agents. The combination of the spirocyclic core and the protective tert-butoxy group makes it an ideal candidate for further investigation. Studies have indicated that such molecules can be modified to target specific disease pathways, offering new avenues for treating various conditions.

The carbamic acid moiety in the product name is another critical feature that contributes to the compound's versatility. Carbamic acids are versatile intermediates in organic synthesis and can be transformed into a variety of other functional groups through simple chemical transformations. This flexibility makes them valuable tools in drug development, allowing chemists to tailor molecules to specific biological needs.

Recent advancements in synthetic methodologies have enabled more efficient and selective modifications of spirocyclic compounds like this one. Techniques such as transition-metal-catalyzed reactions and organocatalysis have opened new possibilities for constructing complex molecular architectures. These methods have been instrumental in developing more potent and selective drug candidates.

The applications of this compound extend beyond pharmaceuticals. Its unique structural features make it a valuable tool in materials science and catalysis. For instance, spirocyclic compounds have been investigated as components in liquid crystals and organic semiconductors due to their ability to self-assemble into ordered structures.

In conclusion, the compound with CAS number 2680828-86-6 and product name ({2-(tert-butoxy)carbonyl-5-oxaspiro3.4octan-6-yl}methyl)carbamic acid represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and potential biological activities make it a promising candidate for further research and application in various fields.